(2-Fluoro-5-methylphenyl)-[2-(1,2,4-triazol-1-yl)ethyl]cyanamide

• IUPAC Name: (2-fluoro-5-methylphenyl)-[2-(1,2,4-triazol-1-yl)ethyl]cyanamide
• InChI: InChI=1S/C12H12FN5/c1-10-2-3-11(13)12(6-10)17(7-14)4-5-18-9-15-8-16-18/h2-3,6,8-9H,4-5H2,1H3
• InChI Key: RWVSJMFSPMQQHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)N(CCN2C=NC=N2)C#N
• Molecular Formula: C12H12FN5
• Molecular Weight: 245.26 g/mol

Description

“(2-Fluoro-5-methylphenyl)-[2-(1,2,4-triazol-1-yl)ethyl]cyanamide” is an organic compound with the molecular formula C12H12FN5. It is a complex molecule that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, a cyanamide group, and a 2-fluoro-5-methylphenyl group. The average mass of the molecule is 245.256 Da.

Scientific Research Applications

• Neurokinin-1 Receptor Antagonist : A compound with a similar structure was found to be an orally active neurokinin-1 receptor antagonist with potential applications in treating emesis and depression (Harrison et al., 2001).

• VEGFR-2 and EGFR Tyrosine Kinases Inhibitor : Another study synthesized a derivative that showed potent cytotoxic activity against various cancer cell lines and exhibited strong inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, indicating its potential as an anti-cancer agent (Riadi et al., 2021).

• Cyclooxygenase-2 Inhibitors : Research on a derivative revealed it as a potent and selective inhibitor of cyclooxygenase-2 (COX-2), suggesting its utility in treating conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).

• Cytotoxic Agents : Synthesis of structural analogs of the compound has been explored for their cytotoxic properties, indicating potential use as anticancer drugs (Gündoğdu et al., 2017).

• Tetrel Bonding Interactions : A study focusing on ethyl 2-triazolyl-2-oxoacetate derivatives highlighted the relevance of π-hole tetrel bonding interactions, which could be significant in the development of new pharmaceutical compounds (Ahmed et al., 2020).

• P2X7 Antagonist Clinical Candidate : A compound structurally related to (2-Fluoro-5-methylphenyl)-[2-(1,2,4-triazol-1-yl)ethyl]cyanamide has been identified as a potential candidate for clinical trials for the treatment of mood disorders (Chrovian et al., 2018).

• Antibacterial and Antifungal Agents : Synthesis of azole derivatives from related compounds has shown good antibacterial activity, suggesting potential applications in antimicrobial treatments (Tumosienė et al., 2012).

• Analgesic Potential : A study on benzylideneamino triazole-thione derivatives of a similar compound revealed significant analgesic effects, indicating potential use in pain management (Zaheer et al., 2021).